Cas no 2171153-88-9 ((3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid)

• Product Name: (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• CAS No: 2171153-88-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6388913
• PubChem ID: 165559999
• Update Time: 2025-05-22

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• EN300-1581734
• 2171153-88-9
• (3R)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}hexanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-7-17(14-24(29)30)27-23(28)16-32-13-12-26-25(31)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t17-/m1/s1
• InChI Key： MTZKXCHVUDVEHU-QGZVFWFLSA-N
• SMILES： O(C(NCCOCC(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid

(3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic Acid (CAS No. 2171153-88-9)

The compound (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS No. 2171153-88-9) is a highly specialized organic molecule with significant potential in the fields of drug development, materials science, and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethoxyacetylamide moiety, and a hexanoic acid backbone. The stereochemistry at the 3R position adds another layer of complexity, making this compound a prime candidate for enantioselective applications.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in stabilizing the molecule during synthesis. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of amino acids during the assembly of peptides. The ethoxyacetylamide moiety further enhances the molecule's functionality by introducing hydrophilic properties, which are crucial for solubility and bioavailability in aqueous environments.

Research into compounds like (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid has been driven by their potential applications in drug delivery systems. The hexanoic acid backbone provides a flexible structure that can be modified to target specific biological pathways or cellular mechanisms. For instance, studies have shown that similar compounds can be used as carriers for hydrophobic drugs, enhancing their solubility and delivery efficiency.

The stereochemistry at the 3R position is of particular interest to researchers working on chiral recognition and asymmetric catalysis. This configuration can influence the molecule's interaction with biological targets, making it a valuable tool in the development of enantiomerically pure pharmaceuticals. Recent breakthroughs in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric excess, ensuring its suitability for therapeutic applications.

In terms of synthesis, the construction of (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the Fmoc group, the introduction of the ethoxyacetylamide moiety, and the stereoselective installation of the 3R configuration. These steps require meticulous control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided critical insights into its structural integrity and stability under various conditions. For example, NMR analysis has confirmed the stereochemical configuration at the 3R position, while MS data has revealed its molecular weight and fragmentation patterns.

Looking ahead, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid holds promise for use in next-generation therapeutics. Its unique combination of functional groups and stereochemistry makes it an ideal candidate for targeting specific receptors or enzymes involved in disease pathways. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

In conclusion, (3R)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS No. 2171153-88-9) represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and materials science. Its complex structure and functional groups make it a versatile tool for researchers seeking to develop innovative solutions to pressing scientific challenges.